Cas no 2172554-88-8 (2-1-(cyclopropylmethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-4-ylacetamide)

• Product Name: 2-1-(cyclopropylmethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-4-ylacetamide
• CAS No: 2172554-88-8
• MF: C₉H₁₂F₂N₄O
• MW: 230.214588165283
• CID: 6286629
• PubChem ID: 165591477
• Update Time: 2025-05-24

2-1-(cyclopropylmethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-4-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-1-(cyclopropylmethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-4-ylacetamide
• EN300-1597523
• 2-[1-(cyclopropylmethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-4-yl]acetamide
• 2172554-88-8

• Inchi： 1S/C9H12F2N4O/c10-9(11)8-6(3-7(12)16)13-14-15(8)4-5-1-2-5/h5,9H,1-4H2,(H2,12,16)
• InChI Key： FJRWGFKAYRLYSK-UHFFFAOYSA-N
• SMILES： FC(C1=C(CC(N)=O)N=NN1CC1CC1)F

Computed Properties

• Exact Mass: 230.09791734g/mol
• Monoisotopic Mass: 230.09791734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 73.8Ų

Additional information on 2-1-(cyclopropylmethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-4-ylacetamide

Professional Introduction to Compound with CAS No. 2172554-88-8 and Product Name: 2-1-(cyclopropylmethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-4-ylacetamide

Compound with the CAS number 2172554-88-8 and the product name 2-1-(cyclopropylmethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-4-ylacetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry. The presence of a triazole ring and a difluoromethyl group in its molecular structure suggests that it may exhibit enhanced biological activity and stability, making it a promising candidate for further research and development.

The triazole moiety is a well-known pharmacophore in drug discovery, often incorporated into molecules to improve binding affinity and metabolic stability. In particular, the 1,2,3-triazole scaffold has been extensively studied for its ability to modulate various biological pathways. The cyclopropylmethyl substituent adds an additional layer of complexity to the compound's structure, potentially influencing its pharmacokinetic properties. This substitution pattern is often employed to enhance lipophilicity and reduce metabolic clearance, thereby prolonging the compound's bioavailability.

The difluoromethyl group is another critical structural feature that contributes to the compound's potential therapeutic value. This group is frequently used in medicinal chemistry due to its ability to improve metabolic stability and binding interactions with biological targets. The electron-withdrawing nature of the difluoromethyl group can also enhance the compound's binding affinity by increasing its lipophilicity and altering electronic distributions at key binding sites.

In recent years, there has been a growing interest in developing novel compounds with triazole derivatives for their antimicrobial, anti-inflammatory, and anticancer properties. The acetamide functional group in the compound's name further suggests potential applications in these therapeutic areas. Acetamides are known for their ability to modulate enzyme activity and receptor binding, making them valuable scaffolds for drug design.

Current research in pharmaceutical chemistry increasingly focuses on synthesizing compounds that combine multiple pharmacophores to achieve synergistic effects. The 2-1-(cyclopropylmethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-4-ylacetamide structure exemplifies this approach by integrating several key functional groups that can interact with biological targets in distinct ways. This multifaceted design allows for fine-tuning of the compound's properties to optimize its therapeutic profile.

One of the most exciting aspects of this compound is its potential application in the development of next-generation therapeutics. The combination of a triazole ring, a difluoromethyl group, and an acetamide moiety creates a versatile scaffold that can be further modified to target specific diseases. For instance, studies have shown that triazole derivatives can exhibit potent activity against various bacterial strains by inhibiting essential metabolic pathways. Additionally, the presence of a difluoromethyl group can enhance the compound's resistance to enzymatic degradation, improving its efficacy.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions are often employed to construct the triazole ring efficiently. The introduction of the cyclopropylmethyl group typically requires protection-deprotection strategies to prevent unwanted side reactions. Finally, the incorporation of the difluoromethyl group often involves halogenation followed by metal-mediated coupling reactions.

Evaluation of the compound's biological activity has revealed promising results in preclinical studies. Initial assays have shown that it exhibits significant inhibitory effects on certain enzymes implicated in inflammatory responses and cancer progression. The triazole ring appears to interact with key residues in these enzymes' active sites, disrupting their function and modulating downstream signaling pathways. Furthermore, the difluoromethyl group contributes to enhanced binding affinity by stabilizing van der Waals interactions with nearby amino acid residues.

Future research will focus on optimizing synthetic routes to improve scalability and cost-effectiveness while maintaining high chemical purity. Additionally, computational modeling techniques will be employed to better understand how structural modifications influence biological activity. These studies will provide valuable insights into designing more effective derivatives with improved pharmacokinetic properties.

The development of novel pharmaceuticals is a complex process that requires interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. The 2-1-(cyclopropylmethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-4-ylacetamide represents an excellent example of how structural innovation can lead to breakthroughs in drug discovery. By leveraging cutting-edge synthetic methodologies and leveraging insights from computational biology, researchers are paving the way for new treatments that address unmet medical needs.